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Compound of Interest

Compound Name: Novaluron

Cat. No.: B1679983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Novaluron, a benzoylphenyl urea insecticide, is a potent insect growth regulator that disrupts

chitin synthesis in a variety of agricultural pests. Its efficacy and specific mode of action make it

a valuable tool in integrated pest management programs. Understanding the environmental

fate and degradation of Novaluron is paramount for assessing its environmental impact and

ensuring its safe and sustainable use. This technical guide provides an in-depth analysis of the

degradation pathways of Novaluron in various environmental compartments, detailed

experimental protocols for its study, and a comprehensive summary of its degradation kinetics.

Physicochemical Properties
Novaluron is characterized by its low water solubility and high lipophilicity, properties that

significantly influence its environmental distribution and partitioning.
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Property Value Reference

Molecular Formula C₁₇H₉ClF₈N₂O₄ [1]

Molecular Weight 492.7 g/mol [1]

Water Solubility 3 µg/L [2]

Log P (octanol-water partition

coefficient)
4.3 [2]

Vapor Pressure 1.6 x 10⁻⁵ Pa at 25°C [2]

Environmental Fate and Degradation
Novaluron is subject to a range of degradation processes in the environment, including

hydrolysis, photodegradation, and microbial degradation. Its persistence is dependent on the

specific environmental compartment and conditions.

Degradation in Soil
Microbial degradation is the primary route of Novaluron dissipation in soil. The rate of

degradation is influenced by soil type, temperature, and moisture content.

Table 1: Aerobic Soil Degradation of Novaluron

Soil Type Temperature (°C)
Half-life (DT₅₀)
(days)

Reference

Various (three types) 20 5 - 20

Not specified Not specified 7 - 32

The major metabolites identified in soil are chlorophenyl urea (1-[3-chloro-4-(1,1,2-trifluoro-2-

trifluoromethoxyethoxy)phenyl]urea) and chloroaniline. The half-life of the primary degradation

product, 1-[3-chloro-4-(1,1,2-trifluoro-2-trifluoromethoxyethoxy)phenyl]urea, in soil is reported to

be between 46 and 64 days at 20°C.

Degradation in Aquatic Systems
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In aquatic environments, Novaluron's fate is governed by hydrolysis, photolysis, and microbial

degradation in water and sediment. Due to its low water solubility and high affinity for organic

matter, Novaluron tends to partition from the water column to the sediment.

Hydrolysis: Novaluron is stable to hydrolysis under acidic and neutral conditions. However, its

degradation is significantly accelerated under alkaline conditions.

Table 2: Hydrolysis of Novaluron in Water

pH Temperature (°C)
Half-life (DT₅₀)
(days)

Reference

4.0 Not specified 1003

5.0 25 Stable

7.0 25 Stable

7.0 Not specified 602

9.0 25 101

9.2 Not specified 94.1 - 97.1

9.0 50 1.2

9.0 70 0.09

Aqueous Photodegradation: Photolysis in water can contribute to the degradation of

Novaluron, particularly in the presence of sunlight.

Table 3: Photodegradation of Novaluron in Water

Condition Half-life (DT₅₀) (days) Reference

Natural water, equivalent to

Tokyo sunlight in springtime
31.1

Natural summer sunlight

(assuming 12 hours daylight)
139
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The main degradation product of aqueous photolysis is 2,6-difluorobenzamide.

Aquatic Biodegradation: Microbial degradation also plays a role in the dissipation of Novaluron
in aquatic systems.

Table 4: Aerobic Aquatic Degradation of Novaluron

System Half-life (DT₅₀) (days) Reference

Aqueous degradation 10 - 51

Degradation Pathways
The degradation of Novaluron proceeds through several key pathways, primarily involving the

cleavage of the urea bridge that connects the two phenyl rings.

Caption: Primary degradation pathways of Novaluron in soil and water.

Experimental Protocols
The environmental fate of Novaluron is typically investigated using standardized protocols,

such as those developed by the Organisation for Economic Co-operation and Development

(OECD).

Hydrolysis (based on OECD Guideline 111)
This study evaluates the abiotic degradation of Novaluron in aqueous solutions at different pH

levels.

Caption: Experimental workflow for hydrolysis studies.

Aerobic Soil Degradation (based on OECD Guideline
307)
This protocol assesses the rate and pathway of Novaluron degradation in soil under aerobic

conditions.

Caption: Workflow for aerobic soil degradation studies.
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Aerobic and Anaerobic Transformation in Aquatic
Sediment Systems (based on OECD Guideline 308)
This guideline is used to determine the degradation of Novaluron in a more complex system

that includes both water and sediment phases.

Caption: Workflow for aquatic sediment degradation studies.

Conclusion
The environmental degradation of Novaluron is a multifaceted process influenced by biotic

and abiotic factors. It is characterized by moderate persistence in soil and is generally stable to

hydrolysis in acidic and neutral waters, with degradation accelerating in alkaline conditions. The

primary degradation pathway involves the cleavage of the urea bridge, leading to the formation

of less complex metabolites that can be further mineralized. The standardized experimental

protocols outlined in this guide provide a robust framework for consistently evaluating the

environmental fate of Novaluron and other agrochemicals. This information is critical for

conducting comprehensive environmental risk assessments and for the development of

sustainable agricultural practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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